Cas no 89819-28-3 (1-oxo-1,3-dihydro-2-benzofuran-4-sulfonamide)

• Product Name: 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonamide
• CAS No: 89819-28-3
• MF: C₈H₇NO₄S
• MW: 213.210480928421
• CID: 588128
• PubChem ID: 71326363
• Update Time: 2025-04-19

1-oxo-1,3-dihydro-2-benzofuran-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Isobenzofuransulfonamide, 1,3-dihydro-1-oxo-
• 1-oxo-3H-2-benzofuran-4-sulfonamide
• 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonamide
• 1-Oxo-1,3-dihydroisobenzofuran-4-sulfonamide
• EN300-1618189
• DTXSID50755578
• 89819-28-3

• Inchi： 1S/C8H7NO4S/c9-14(11,12)7-3-1-2-5-6(7)4-13-8(5)10/h1-3H,4H2,(H2,9,11,12)
• InChI Key： KHSNQEZDAADQTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=O)OCC=12)(N)(=O)=O

Computed Properties

• Exact Mass: 213.00957888g/mol
• Monoisotopic Mass: 213.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides